Cas no 202392-72-1 (2-bromobutane-d9)

• Product Name: 2-bromobutane-d9
• CAS No: 202392-72-1
• MF: C₄H₉Br
• MW: 146.073715925217
• CID: 909365
• PubChem ID: 90470948
• Update Time: 2025-04-19

2-bromobutane-d9 Chemical and Physical Properties

Names and Identifiers

• 2-bromobutane-d9
• 2-bromo(?H?)butane
• 202392-72-1
• (+/-)-2-Bromobutane-d9
• DB-309564
• D99738
• 2-Bromo-1,1,1,2,3,3,4,4,4-nonadeuteriobutane

• Inchi： 1S/C4H9Br/c1-3-4(2)5/h4H,3H2,1-2H3/i1D3,2D3,3D2,4D
• InChI Key： UPSXAPQYNGXVBF-CBZKUFJVSA-N
• SMILES： BrC([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 145.045
• Monoisotopic Mass: 145.045
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 19.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 90.7±8.0 °C at 760 mmHg
• Flash Point: 21.1±0.0 °C
• Vapor Pressure: 62.9±0.2 mmHg at 25°C

2-bromobutane-d9 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)